Cas no 2228083-88-1 (tert-butyl 4-(3-amino-4-methoxy-2-methyl-4-oxobutan-2-yl)-3-methylpiperidine-1-carboxylate)

• Product Name: tert-butyl 4-(3-amino-4-methoxy-2-methyl-4-oxobutan-2-yl)-3-methylpiperidine-1-carboxylate
• CAS No: 2228083-88-1
• MF: C₁₇H₃₂N₂O₄
• MW: 328.446985244751
• CID: 6241527
• PubChem ID: 165865356
• Update Time: 2025-06-08

tert-butyl 4-(3-amino-4-methoxy-2-methyl-4-oxobutan-2-yl)-3-methylpiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 4-(3-amino-4-methoxy-2-methyl-4-oxobutan-2-yl)-3-methylpiperidine-1-carboxylate
• EN300-1898767
• 2228083-88-1

• Inchi： 1S/C17H32N2O4/c1-11-10-19(15(21)23-16(2,3)4)9-8-12(11)17(5,6)13(18)14(20)22-7/h11-13H,8-10,18H2,1-7H3
• InChI Key： UAQVVXKRPUUNAY-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCC(C(C)C1)C(C)(C)C(C(=O)OC)N)=O

Computed Properties

• Exact Mass: 328.23620751g/mol
• Monoisotopic Mass: 328.23620751g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 442
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 81.9Ų

Additional information on tert-butyl 4-(3-amino-4-methoxy-2-methyl-4-oxobutan-2-yl)-3-methylpiperidine-1-carboxylate

Comprehensive Overview of tert-butyl 4-(3-amino-4-methoxy-2-methyl-4-oxobutan-2-yl)-3-methylpiperidine-1-carboxylate (CAS No. 2228083-88-1)

The compound tert-butyl 4-(3-amino-4-methoxy-2-methyl-4-oxobutan-2-yl)-3-methylpiperidine-1-carboxylate (CAS No. 2228083-88-1) is a highly specialized organic molecule with significant potential in pharmaceutical and chemical research. Its complex structure, featuring a piperidine core and a tert-butyl ester group, makes it a valuable intermediate in the synthesis of bioactive compounds. Researchers are increasingly interested in this molecule due to its unique amino and methoxy functional groups, which contribute to its reactivity and versatility in drug discovery.

In recent years, the demand for piperidine derivatives has surged, driven by their applications in developing central nervous system (CNS) drugs and enzyme inhibitors. The presence of the tert-butyl carbamate (Boc) protecting group in this compound enhances its stability, making it suitable for multi-step synthetic routes. This aligns with the growing trend in green chemistry, where researchers seek efficient and sustainable methods to build complex molecular architectures.

One of the most searched questions in the field is: "How can tert-butyl-protected amines improve drug synthesis?" The answer lies in the compound's ability to shield reactive amino groups during synthetic transformations, a feature highly valued in peptide chemistry and medicinal chemistry. Additionally, the methoxy ketone moiety in this molecule offers a strategic handle for further functionalization, a topic frequently explored in organic synthesis forums and academic literature.

The compound's CAS No. 2228083-88-1 is often referenced in patents related to neurodegenerative disease research, highlighting its relevance in addressing modern health challenges. Its structural similarity to known pharmacophores has also sparked interest in computational chemistry studies, where researchers use molecular docking to predict its interactions with biological targets. This intersection of synthetic chemistry and bioinformatics is a hot topic in drug development circles.

From a technical perspective, the compound's chiral centers and steric hindrance pose interesting challenges for asymmetric synthesis, a field gaining traction due to the need for enantiomerically pure drugs. Laboratories focusing on catalysis and stereoselective reactions frequently investigate such molecules to refine synthetic methodologies. This aligns with the broader industry shift toward precision medicine, where tailored molecular structures are critical.

In summary, tert-butyl 4-(3-amino-4-methoxy-2-methyl-4-oxobutan-2-yl)-3-methylpiperidine-1-carboxylate represents a compelling case study in modern organic chemistry. Its multifaceted applications—from drug intermediates to chemical biology tools—underscore its importance in both academic and industrial settings. As research continues to explore its potential, this compound is poised to remain a subject of keen scientific interest.